Cas no 223553-34-2 (Benzamide,N,2,3-trimethyl-)

• Product Name: Benzamide,N,2,3-trimethyl-
• CAS No: 223553-34-2
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 244566
• PubChem ID: 17891410
• Update Time: 2025-04-19

Benzamide,N,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N,2,3-trimethyl-
• Benzamide, N,2,3-trimethyl- (9CI)
• N,2,3-trimethylbenzamide
• DTXSID30591496
• 223553-34-2
• SCHEMBL4155499
• N-methyl xylamide
• Z32016671
• AKOS008932943
• N, 2, 3-trimethylbenzamide

• Inchi： 1S/C10H13NO/c1-7-5-4-6-9(8(7)2)10(12)11-3/h4-6H,1-3H3,(H,11,12)
• InChI Key： ZSQRWYLBOHBUFO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(C)=C1C)NC

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1